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Compound of Interest

Compound Name: 2-Phenylacetophenone

Cat. No.: B349326 Get Quote

Hazard Identification and Safety Precautions
2-Phenylacetophenone, also known as deoxybenzoin, is classified as a hazardous substance.

It is harmful if swallowed, causes skin and serious eye irritation, and may lead to respiratory

irritation[1]. Furthermore, it is recognized as being harmful to aquatic life with long-lasting

effects. Adherence to safety protocols is paramount during handling and disposal.

Required Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Tightly fitting safety goggles or a face shield[2][3].

Hand Protection: Compatible, chemical-resistant gloves[4].

Body Protection: A laboratory coat or other protective clothing to prevent skin contact[1][3].

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

necessary[2][3].

Quantitative Safety Data
The following table summarizes key quantitative data for 2-phenylacetophenone, essential for

its safe handling and storage prior to disposal.
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Property Value Citation

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 320 °C

Melting Point 54-55 °C

Recommended Storage Temp. 2-8 °C

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
Disposal of 2-phenylacetophenone must comply with all applicable federal, state, and local

environmental regulations[5]. Under no circumstances should this chemical be disposed of via

sinks or drains[4].

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: All waste containing 2-phenylacetophenone must be

classified as hazardous chemical waste[3][6].

Segregate Waste: Keep 2-phenylacetophenone waste separate from other waste streams

to prevent unintended reactions[3]. It is particularly important to segregate it from

incompatible materials such as strong oxidizing agents[5].

Step 2: Containerization
Select a Compatible Container: Use a container that is chemically compatible with 2-
phenylacetophenone. The original product container is often a suitable choice[6]. The

container must be in good condition, free from leaks, and have a secure, tight-fitting screw

cap[6][7].

Avoid Overfilling: Leave adequate headspace in liquid waste containers to allow for

expansion.

Step 3: Labeling
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Affix Hazardous Waste Label: Clearly label the waste container with the words

"HAZARDOUS WASTE"[6].

Detail Contents: The label must also include the full chemical name ("2-
Phenylacetophenone" or "Deoxybenzoin") and the approximate concentration or

percentage of each constituent in the waste mixture[6]. Do not use chemical formulas or

abbreviations.

Step 4: Storage
Designated Storage Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA) that is secure and under the control of laboratory

personnel[3][8].

Secondary Containment: Place the container in secondary containment to mitigate potential

spills[8].

Proper Storage Conditions: Ensure the storage area is cool and dry, and store the container

away from incompatible materials[4][8].

Step 5: Final Disposal
Contact Environmental Health & Safety (EHS): Once the container is full or ready for

disposal, contact your institution's Environmental Health and Safety (EHS) department or

equivalent authority[3].

Arrange for Pickup: Provide the EHS department with all necessary information about the

waste for its collection and transport to a licensed and approved waste disposal facility.

Spill Management Protocol
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Evacuate and Secure: Immediately clear the affected area and restrict access[3].

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust[9].
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Contain and Clean: While wearing the appropriate PPE, carefully sweep up the solid

material, avoiding dust generation[5][9]. Collect the spilled material and all contaminated

cleaning supplies (e.g., absorbent pads, gloves) into a designated hazardous waste

container[6].

Report: Report the spill to your laboratory supervisor and follow your institution's established

reporting procedures[3].

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 2-
phenylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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